Cas no 1518211-59-0 (2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one)

• Product Name: 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one
• CAS No: 1518211-59-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6014771
• PubChem ID: 81415085
• Update Time: 2025-06-12

2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one
• AKOS019992793
• 2,2-Dimethyl-3-pyridin-3-ylcyclobutan-1-one
• EN300-3099264
• 1518211-59-0

• Inchi： 1S/C11H13NO/c1-11(2)9(6-10(11)13)8-4-3-5-12-7-8/h3-5,7,9H,6H2,1-2H3
• InChI Key： SAQKSTYREJQRTL-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=NC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one

Recent Advances in the Study of 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one (CAS: 1518211-59-0)

The compound 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one (CAS: 1518211-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclobutanone derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a scaffold for drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its utility in the construction of complex heterocyclic systems, which are often found in drugs targeting neurological and inflammatory diseases. The presence of the pyridinyl moiety enhances its binding affinity to specific biological targets, making it a valuable candidate for further investigation.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the development of derivatives with improved pharmacokinetic properties. The researchers also reported that the compound exhibited moderate inhibitory activity against certain cancer cell lines, suggesting its potential in oncology research.

Another significant development involves the use of 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one in the design of protease inhibitors. A study conducted by a European research consortium revealed that the compound's rigid cyclobutanone core provides a stable framework for interacting with the active sites of proteases involved in viral replication. This finding opens new avenues for the development of antiviral therapies, particularly for emerging infectious diseases.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and reducing potential off-target effects. Current research efforts are directed toward improving the synthetic routes to enhance yield and purity, as well as conducting in-depth structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives.

In conclusion, 2,2-dimethyl-3-(pyridin-3-yl)cyclobutan-1-one (CAS: 1518211-59-0) represents a versatile and promising scaffold in drug discovery. Its unique structural attributes and demonstrated biological activities make it a compelling subject for ongoing and future research. Further studies are warranted to fully exploit its therapeutic potential and translate these findings into clinical applications.